Cas no 953750-28-2 (methyl(oxiran-2-yl)methyl(propan-2-yl)amine)

Methyl(oxiran-2-yl)methyl(propan-2-yl)amine is a versatile epoxide-functional amine compound with applications in organic synthesis and polymer chemistry. Its structure combines reactive epoxide and amine functionalities, enabling use as a crosslinking agent or intermediate in the production of resins, adhesives, and coatings. The compound exhibits favorable reactivity due to the strained oxirane ring, facilitating ring-opening reactions with nucleophiles. The presence of an isopropyl group enhances steric control in selective transformations. Its balanced polarity and stability make it suitable for controlled polymerization processes. This compound is particularly valuable in formulating advanced epoxy-amine systems, where it contributes to tailored mechanical and thermal properties in cured materials.
methyl(oxiran-2-yl)methyl(propan-2-yl)amine structure
953750-28-2 structure
Product Name:methyl(oxiran-2-yl)methyl(propan-2-yl)amine
CAS No:953750-28-2
MF:C7H15NO
MW:129.200102090836
MDL:MFCD06796925
CID:4667158
PubChem ID:16781615
Update Time:2025-10-17

methyl(oxiran-2-yl)methyl(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

    • methyl[(oxiran-2-yl)methyl](propan-2-yl)amine
    • methyl(oxiran-2-ylmethyl)(propan-2-yl)amine
    • N-methyl-N-(oxiran-2-ylmethyl)propan-2-amine
    • methyl(oxiran-2-yl)methyl(propan-2-yl)amine
    • MDL: MFCD06796925
    • Inchi: 1S/C7H15NO/c1-6(2)8(3)4-7-5-9-7/h6-7H,4-5H2,1-3H3
    • InChI Key: KRSKXWNYUQDZLG-UHFFFAOYSA-N
    • SMILES: O1CC1CN(C)C(C)C

Computed Properties

  • Exact Mass: 129.115364102g/mol
  • Monoisotopic Mass: 129.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 92.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 15.8

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Boiling Point: 148.0±13.0 °C at 760 mmHg
  • Flash Point: 38.8±22.2 °C
  • Vapor Pressure: 4.3±0.3 mmHg at 25°C

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Additional information on methyl(oxiran-2-yl)methyl(propan-2-yl)amine

Methyl(oxiran-2-yl)methyl(propan-2-yl)amine: An Overview of CAS No. 953750-28-2

Methyl(oxiran-2-yl)methyl(propan-2-yl)amine (CAS No. 953750-28-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its epoxy and amine functionalities, which confer it with a wide range of reactivity and utility.

The molecular formula of methyl(oxiran-2-yl)methyl(propan-2-yl)amine is C7H15NO2, and its molecular weight is approximately 149.19 g/mol. The compound features an epoxy group (C3H5O) and a tertiary amine group (N(CH3)2), which are key functional groups that contribute to its chemical reactivity and biological activity.

In the context of pharmaceutical research, methyl(oxiran-2-yl)methyl(propan-2-yl)amine has shown promise as a building block for the synthesis of complex molecules with potential therapeutic applications. The epoxy group can undergo ring-opening reactions with nucleophiles, such as amines or alcohols, to form new carbon-nitrogen or carbon-oxygen bonds. This property makes it a valuable intermediate in the synthesis of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

Recent studies have explored the use of methyl(oxiran-2-yl)methyl(propan-2-yl)amine in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The epoxy group in methyl(oxiran-2-yl)methyl(propan-2-yl)amine can be designed to undergo specific chemical transformations under physiological conditions, thereby enhancing the bioavailability and efficacy of the active drug.

In materials science, methyl(oxiran-2-yl)methyl(propan-2-yl)amine has been investigated for its potential use in the synthesis of advanced polymers and coatings. The epoxy group can participate in polymerization reactions, leading to the formation of cross-linked networks with improved mechanical properties and chemical resistance. These materials have applications in various industries, including automotive, aerospace, and electronics.

The amine functionality in methyl(oxiran-2-yl)methyl(propan-2-yl)amine also plays a crucial role in its reactivity and utility. Amines are known for their ability to form hydrogen bonds and coordinate with metal ions, making them useful in catalysis and coordination chemistry. In particular, tertiary amines like those found in methyl(oxiran-2-yl)methyl(propan-2-yl)amine can serve as ligands for metal complexes, which have applications in homogeneous catalysis and organometallic chemistry.

The synthesis of methyl(oxiran-2-yl)methyl(propan-2-yl)amine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the epoxidation of allylic alcohols followed by nucleophilic substitution with an appropriate amine. Advances in green chemistry have led to the development of more sustainable methods for the synthesis of this compound, such as using environmentally friendly solvents and catalysts.

In terms of safety and handling, it is important to note that while methyl(oxiran-2-yl)methyl(propan-2-y l)amine is not classified as a hazardous material or controlled substance, proper precautions should be taken when handling it due to its reactive nature. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

The future prospects for methyl(oxiran - 2 - yl )m eth yl (pro pan - 2 - yl )ami ne strong > are promising , w i th ongoing r e s e arch e xploring n ew appl ications an d im provements i n syn thesis met ho ds . As t he de m an d fo r m o re ef f ic ac ious an d su stain ab le c hem ic al s gr ows , t h i s co mp ou nd i s li ke ly t o p la y a n i m por t an t ro le i n va ri ou s sc ie nt if ic an d ind us tr ia l fie ld s . p >

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